ethyl N-{[2-(3-fluorophenyl)-1,3-benzoxazol-5-yl]carbonyl}-beta-alaninate

• IUPAC Name: ethyl 3-[[2-(3-fluorophenyl)-1,3-benzoxazole-5-carbonyl]amino]propanoate
• InChI: InChI=1S/C19H17FN2O4/c1-2-25-17(23)8-9-21-18(24)12-6-7-16-15(11-12)22-19(26-16)13-4-3-5-14(20)10-13/h3-7,10-11H,2,8-9H2,1H3,(H,21,24)
• InChI Key: RBNUWZAKTKDPRM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCNC(=O)C1=CC2=C(C=C1)OC(=N2)C3=CC(=CC=C3)F
• Molecular Formula: C19H17FN2O4
• Molecular Weight: 356.3 g/mol

Description

Ethyl N-{[2-(3-fluorophenyl)-1,3-benzoxazol-5-yl]carbonyl}-beta-alaninate is a synthetic compound that has gained a lot of attention in scientific research. It is commonly referred to as EF5 and is used as a hypoxia marker in cancer research. This compound has unique properties that make it an ideal candidate for studying hypoxia in tumors.

Mechanism of Action

EF5 is a nitroimidazole compound that undergoes bioreductive metabolism in hypoxic cells. In the presence of low oxygen, EF5 is reduced to a highly reactive intermediate, which binds to macromolecules in the cell. This binding is irreversible and allows for the identification of hypoxic cells. EF5 is preferentially taken up by hypoxic cells and has minimal binding to normoxic cells, making it an ideal hypoxia marker.
Biochemical and Physiological Effects:
EF5 has been shown to have minimal toxicity in animal models and in clinical trials. It is rapidly cleared from the body and has a half-life of approximately 2 hours. EF5 has been shown to be stable in human blood and plasma, making it an ideal candidate for clinical use. In addition, EF5 has been shown to be effective in identifying hypoxic regions in a variety of tumor types, including breast, lung, and head and neck cancers.

Advantages and Limitations for Lab Experiments

The use of EF5 as a hypoxia marker has several advantages. It is a non-invasive method for identifying hypoxic regions in tumors. It can be administered prior to imaging or biopsy, allowing for the identification of hypoxic regions in real-time. EF5 has been shown to be effective in identifying hypoxic regions in a variety of tumor types, making it a versatile tool for cancer research.
However, EF5 does have some limitations. It requires specialized equipment and expertise for its synthesis and administration. It is also a relatively expensive compound, which may limit its use in some research settings.

Future Directions

There are several future directions for the use of EF5 in scientific research. One potential application is the use of EF5 in combination with other hypoxia markers to improve the accuracy of hypoxia identification. Another potential application is the use of EF5 in combination with chemotherapy or radiation therapy to improve treatment outcomes in hypoxic tumors. In addition, EF5 may have applications in other areas of research, such as cardiovascular disease and neurodegenerative disorders. Further research is needed to explore these potential applications.
Conclusion:
EF5 is a synthetic compound that has unique properties that make it an ideal hypoxia marker in cancer research. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been discussed in this paper. EF5 has several potential future directions for research, including its use in combination with other hypoxia markers and in combination with chemotherapy or radiation therapy. Further research is needed to explore these potential applications and to fully understand the potential of EF5 in scientific research.

Synthesis Methods

The synthesis of EF5 involves the reaction of 2-(3-fluorophenyl)-1,3-benzoxazol-5-amine with ethyl N-(tert-butoxycarbonyl)-beta-alanine in the presence of N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The reaction yields EF5 as a white solid with a purity of greater than 95%.

Scientific Research Applications

EF5 is primarily used as a hypoxia marker in cancer research. Hypoxia is a condition in which the oxygen supply to a tissue is insufficient. Tumors are known to have a hypoxic microenvironment, which can lead to resistance to chemotherapy and radiation therapy. EF5 is used to identify and quantify hypoxic regions in tumors. It is administered to the patient prior to imaging or biopsy, and it binds to hypoxic cells in the tumor. This allows researchers to identify the hypoxic regions in the tumor and study their characteristics.